4-allyl-1-[4-(4-fluorophenoxy)butoxy]-2-methoxybenzene

• IUPAC Name: 1-[4-(4-fluorophenoxy)butoxy]-2-methoxy-4-prop-2-enylbenzene
• InChI: InChI=1S/C20H23FO3/c1-3-6-16-7-12-19(20(15-16)22-2)24-14-5-4-13-23-18-10-8-17(21)9-11-18/h3,7-12,15H,1,4-6,13-14H2,2H3
• InChI Key: IATVBZYNPBPOQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC=C)OCCCCOC2=CC=C(C=C2)F
• Molecular Formula: C20H23FO3
• Molecular Weight: 330.4 g/mol

Description

4-allyl-1-[4-(4-fluorophenoxy)butoxy]-2-methoxybenzene is a chemical compound that belongs to the family of phenols. It is commonly known as GW501516 and is a selective agonist of peroxisome proliferator-activated receptor delta (PPARδ). This compound has gained popularity in the scientific community due to its potential applications in various fields, including sports medicine, cancer research, and metabolic disorders.

Mechanism of Action

GW501516 works by activating PPARδ, a nuclear receptor that regulates gene expression. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved endurance, increased energy expenditure, and reduced inflammation.
Biochemical and Physiological Effects:
GW501516 has been shown to have several biochemical and physiological effects. It has been found to increase endurance and improve physical performance in animal models. It has also been shown to improve insulin sensitivity and reduce inflammation in obese mice. In cancer research, it has been found to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

GW501516 has several advantages for lab experiments. It is easy to synthesize, and the yield of the product is high. It has also been extensively studied, and its mechanism of action is well understood. However, there are also limitations to its use in lab experiments. It is a potent activator of PPARδ, which can lead to off-target effects. It is also not approved for human use, which limits its potential applications.

Future Directions

There are several future directions for research on GW501516. One area of interest is its potential applications in the treatment of metabolic disorders, such as diabetes and obesity. Another area of interest is its potential use in cancer therapy, either as a standalone treatment or in combination with other therapies. Additionally, there is a need for further research on the safety and efficacy of GW501516 in humans.

Synthesis Methods

The synthesis of 4-allyl-1-[4-(4-fluorophenoxy)butoxy]-2-methoxybenzene involves the reaction of 4-(4-fluorophenoxy)butanol with 4-methoxyphenylboronic acid in the presence of a palladium catalyst. The reaction is carried out under mild conditions, and the yield of the product is high.

Scientific Research Applications

GW501516 has been extensively studied in the scientific community due to its potential applications in various fields. In sports medicine, it is believed to enhance endurance and improve physical performance. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In metabolic disorders, it has been found to improve insulin sensitivity and reduce inflammation.